3-(2-chlorophenyl)-5-(3-(thiophen-2-yl)-1H-pyrazol-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-chlorophenyl)-5-(5-thiophen-2-yl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H9ClN4OS/c16-10-5-2-1-4-9(10)14-17-15(21-20-14)12-8-11(18-19-12)13-6-3-7-22-13/h1-8H,(H,18,19)
• InChI Key: QVMHRKKWAROTCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)C3=NNC(=C3)C4=CC=CS4)Cl
• Molecular Formula: C15H9ClN4OS
• Molecular Weight: 328.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central oxadiazole ring. The exact structure would need to be determined through techniques such as X-ray crystallography.

Scientific Research Applications

Antimicrobial and Antitubercular Properties

• Oxadiazole derivatives, including those similar to the specified compound, have shown promising antimicrobial and antitubercular activities. These compounds exhibit moderate activity against bacteria and fungi, including Mycobacterium tuberculosis, highlighting their potential as therapeutic agents in infectious diseases (Al-Tamimi et al., 2018).

Anti-Cancer Potential

• Some oxadiazole derivatives have been identified as apoptosis inducers and potential anticancer agents. Their activity against various cancer cell lines, including breast and colorectal cancer, suggests their potential in cancer therapy. The ability of these compounds to induce cell cycle arrest and apoptosis is particularly noteworthy (Zhang et al., 2005).

Corrosion Inhibition

• Derivatives of oxadiazoles have been explored for their role as corrosion inhibitors for metals in acidic mediums. They demonstrate significant efficiency in protecting metals like mild steel from corrosion, suggesting their industrial applications in materials science (Saraswat & Yadav, 2020).

Liquid Crystal Applications

• Modifications of the classic mesogens with oxadiazole and thiophene, similar to the compound , have shown potential in creating new all-aromatic liquid crystal architectures. These materials have applications in display technologies and electronic devices (Zafiropoulos et al., 2008).

Structural and Spectroscopic Analysis

• Oxadiazole derivatives have been extensively studied using spectroscopic methods and theoretical calculations, providing insights into their structural and electronic properties. This information is vital for understanding their reactivity and potential applications in various scientific fields (Al-Tamimi et al., 2018).